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Introduction

Urethane acrylates (UAs) are a versatile class of thermosetting polymers that form highly
crosslinked networks upon curing, typically initiated by ultraviolet (UV) light. Their tunable
properties, including excellent flexibility, toughness, chemical resistance, and biocompatibility,
make them attractive materials for a wide range of applications, including coatings, adhesives,
and in the development of drug delivery systems and medical devices. The performance of a
urethane acrylate network is intrinsically linked to its molecular architecture, including the
chemical nature of its constituent soft and hard segments, the type and concentration of
reactive diluents, and the resulting crosslink density. A thorough characterization of the network
structure is therefore crucial for optimizing material properties and ensuring consistent
performance.

This document provides detailed application notes and experimental protocols for the
comprehensive characterization of urethane acrylate network structures.
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Key Network Properties and Characterization
Techniques

The overall properties of a urethane acrylate network are a function of its chemical
composition and three-dimensional structure. Key parameters to characterize include the
degree of polymerization (cure), thermal stability, mechanical behavior, and crosslink density.
The following table summarizes the primary analytical techniques used to evaluate these

properties.
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Property Measured

Analytical Technique

Description

Degree of Cure

Fourier-Transform Infrared

Spectroscopy (FTIR)

Monitors the disappearance of
acrylate double bonds (C=C)
to quantify the extent of

polymerization.

Curing Kinetics

Photo-Differential Scanning
Calorimetry (Photo-DSC)

Measures the heat flow
associated with the
photopolymerization reaction
to determine the rate and

extent of cure.

Thermal Stability

Thermogravimetric Analysis
(TGA)

Evaluates the degradation
temperature and thermal

stability of the cured network.

Thermomechanical Properties

Dynamic Mechanical Analysis
(DMA)

Measures the viscoelastic
properties (storage modulus,
loss modulus, tan delta) as a
function of temperature,
providing information on glass
transition temperature (Tg) and

crosslink density.

Crosslink Density

Swelling Experiments

Determines the degree of
swelling in a suitable solvent,
which is related to the crosslink
density of the polymer network
through the Flory-Rehner

equation.

Experimental Protocols

Detailed methodologies for the key experiments are provided below. These protocols are

intended as a starting point and may require optimization based on the specific urethane

acrylate system and available instrumentation.
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Protocol 1: Determination of Degree of Cure by Fourier-
Transform Infrared (FTIR) Spectroscopy

Objective: To quantify the extent of polymerization of a urethane acrylate formulation by

monitoring the disappearance of the acrylate C=C double bond absorption band.

Materials and Equipment:

FTIR spectrometer with Attenuated Total Reflectance (ATR) accessory

UV curing system (e.g., mercury lamp or LED) with controlled intensity

Liquid urethane acrylate formulation

Pipette or dropper

Timer

Procedure:

Sample Preparation: Place a small drop of the uncured liquid urethane acrylate formulation
directly onto the ATR crystal.

Acquire Initial Spectrum: Record the FTIR spectrum of the uncured sample. This will serve
as the reference (time = 0). The spectrum should be recorded over a range of 4000-650

cm™1,

Identify Key Peaks: Identify the characteristic absorption peak for the acrylate C=C double
bond, which typically appears around 810 cm~* (C-H out-of-plane bending) or 1635 cm~1
(C=C stretching). Also, identify an internal reference peak that does not change during
polymerization, such as the carbonyl (C=0) peak of the urethane linkage around 1720 cm~1.

Initiate Curing: Expose the sample on the ATR crystal to UV radiation from the curing
system.

Real-Time Monitoring: If the instrument allows, acquire FTIR spectra at regular time intervals
during the UV exposure.
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» Final Spectrum: After the desired curing time, record the final FTIR spectrum of the cured
sample.

o Data Analysis:

o Measure the peak height or area of the acrylate C=C peak and the internal reference peak
for both the uncured and cured spectra.

o Normalize the acrylate peak intensity by dividing it by the intensity of the internal reference
peak.

o Calculate the degree of conversion (DC) using the following formula: DC (%) = [1 -
(A_cured / A_uncured)] x 100 Where A_cured is the normalized absorbance of the
acrylate peak after curing, and A_uncured is the normalized absorbance of the acrylate
peak before curing.[1]

Protocol 2: Analysis of Curing Kinetics by Photo-
Differential Scanning Calorimetry (Photo-DSC)

Objective: To determine the photopolymerization kinetics, including the rate of reaction and the
total heat evolved, of a urethane acrylate formulation.

Materials and Equipment:

Differential Scanning Calorimeter (DSC) with a photocalorimetry accessory (Photo-DSC)

UV light source with controlled intensity

Aluminum DSC pans (open pans are typically used for UV curing)

Micropipette

Nitrogen gas supply for purging

Procedure:

o Sample Preparation: Accurately weigh 2-5 mg of the liquid urethane acrylate formulation
into an open aluminum DSC pan.
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e Instrument Setup: Place the sample pan in the DSC cell. An empty open aluminum pan
should be used as a reference.

o Equilibration: Equilibrate the sample at a desired isothermal temperature (e.g., 25°C or 30°C)
under a nitrogen purge to create an inert atmosphere and prevent oxygen inhibition.

o UV Exposure: Once a stable heat flow baseline is established, expose the sample to UV light
of a known and controlled intensity. The instrument will record the exothermic heat flow as a

function of time.
o Data Analysis:

The heat flow curve (in mW) is directly proportional to the rate of polymerization.

[e]

o Integrate the area under the exothermic peak to determine the total heat of reaction
(AH_total in J/qg).

o The degree of conversion at any given time (t) can be calculated as the ratio of the heat
evolved up to that time (AH_t) to the total heat of reaction: Conversion (t) = AH_t/
AH_total

o The rate of polymerization (Rp) can be calculated from the heat flow (dH/dt) and the
theoretical enthalpy of polymerization for an acrylate double bond (AH_theoretical,
typically around 86 kJ/mol).

Protocol 3: Evaluation of Thermal Stability by
Thermogravimetric Analysis (TGA)

Objective: To determine the thermal stability and decomposition profile of a cured urethane
acrylate network.

Materials and Equipment:
e Thermogravimetric Analyzer (TGA)

o Cured urethane acrylate sample (5-10 mg)
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e TGA sample pans (e.g., platinum or alumina)
» Nitrogen or air supply for purging

Procedure:

Sample Preparation: Place a small, representative piece of the cured urethane acrylate
sample (5-10 mg) into a TGA pan.

e Instrument Setup: Place the sample pan in the TGA furnace.

e Heating Program: Heat the sample from ambient temperature (e.g., 30°C) to a high
temperature (e.g., 600-800°C) at a constant heating rate, typically 10°C/min or 20°C/min.
The experiment is usually conducted under a nitrogen atmosphere to study thermal
decomposition, or in air to study thermo-oxidative degradation.[2][3]

o Data Analysis:

[¢]

The TGA thermogram plots the sample weight (in %) as a function of temperature.

o Determine the onset of decomposition temperature (T_onset), which is the temperature at
which significant weight loss begins.

o Determine the temperature of maximum rate of weight loss (T_max) from the peak of the
derivative thermogravimetric (DTG) curve.

o Note the temperatures at which 5% (T_d5) and 10% (T_d10) weight loss occurs as
indicators of initial thermal stability.

o Record the percentage of residual mass at the final temperature.

Protocol 4: Characterization of Thermomechanical
Properties by Dynamic Mechanical Analysis (DMA)

Objective: To measure the viscoelastic properties of a cured urethane acrylate network as a
function of temperature.

Materials and Equipment:
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e Dynamic Mechanical Analyzer (DMA)

e Rectangular film sample of the cured urethane acrylate with uniform thickness (e.g.,
dimensions around 20 mm x 5 mm x 0.5 mm)

» Film tension or single cantilever clamp

Procedure:

o Sample Preparation: Prepare a rectangular film of the cured urethane acrylate with precise
dimensions. Ensure the film is free of defects.

 Instrument Setup: Mount the sample in the appropriate clamp (e.g., film tension mode).

e Test Parameters:

o Set the oscillating frequency, typically 1 Hz.

o Set the strain amplitude to be within the linear viscoelastic region (LVER) of the material.
This can be determined by running a strain sweep at a constant temperature. A typical
value is 0.1%.

o Temperature Sweep: Perform a temperature ramp from a low temperature (e.g., -100°C) to a
temperature above the glass transition (e.g., 200°C) at a constant heating rate, typically 3-
5°C/min.

o Data Analysis:

o The DMA software will generate plots of storage modulus (E'), loss modulus (E"), and tan
delta (tan & = E"/E") as a function of temperature.

o The glass transition temperature (Tg) is typically determined from the peak of the tan delta
curve. It can also be identified from the onset of the drop in the storage modulus curve or
the peak of the loss modulus curve.

o The storage modulus in the rubbery plateau region (above Tg) is related to the crosslink
density. A higher storage modulus in this region indicates a higher crosslink density.
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Protocol 5: Estimation of Crosslink Density by Swelling
Experiments

Objective: To estimate the crosslink density of a urethane acrylate network by measuring its

equilibrium swelling in a suitable solvent.

Materials and Equipment:

Cured urethane acrylate sample of known initial mass and dimensions
Suitable solvent (e.g., toluene, tetrahydrofuran (THF), or acetone)

Vials with tight-fitting caps

Analytical balance

Filter paper

Oven

Procedure:

Sample Preparation: Cut a small, uniform piece of the cured urethane acrylate network.
Accurately weigh the dry sample (W_d).

Swelling: Place the sample in a vial and add a sufficient amount of the chosen solvent to fully
immerse it. Seal the vial to prevent solvent evaporation.

Equilibrium: Allow the sample to swell until it reaches equilibrium. This may take several
hours to days. Periodically remove the sample, quickly blot the surface with filter paper to
remove excess solvent, and weigh it (W_s). Equilibrium is reached when the weight of the
swollen sample remains constant over several measurements.[4][5]

Drying: After the final swollen weight is recorded, dry the sample in an oven at an elevated
temperature (e.g., 60-80°C) under vacuum until a constant weight is achieved. This final dry
weight should be close to the initial dry weight.

Calculations:
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o Swelling Ratio (Q): Q=W_s/W_d

o Volume fraction of polymer in the swollengel (v_2):v 2=1/[1+(Q-1)*(p_p/p_9)]
Where p_p is the density of the polymer and p_s is the density of the solvent.

o Crosslink Density (v_e) using the Flory-Rehner Equation: v_e =-[In(1-v_2)+v_ 2 +x *
v_2?]/[V_s*(v_2"(1/3) - v_2/ 2)] Where V_s is the molar volume of the solvent and ¥ is
the Flory-Huggins polymer-solvent interaction parameter.[6][7] The value of x can often be
found in literature for common polymer-solvent pairs.

Data Presentation: Comparative Analysis of
Urethane Acrylate Networks

The following tables provide examples of how to structure quantitative data for a comparative
analysis of different urethane acrylate formulations.

Table 1: Influence of Soft Segment on Thermal and Mechanical Properties
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Formulation
ID

Soft
Segment

Tg (°C)
(from DMA)

T_d5 (°C)
(from TGA)

Storage
Modulus at
25°C (MPa)

Elongation
at Break (%)

UA-PEG-1

Poly(ethylene
glycol)
(PEG),
Mn=400

25

280

1200

15

UA-PEG-2

Poly(ethylene
glycol)
(PEG),
Mn=1000

290

800

40

UA-PPG-1

Poly(propylen
e glycol)
(PPG),
Mn=400

15

275

1100

20

UA-PPG-2

Poly(propylen
e glycol)
(PPG),
Mn=1000

285

700

55

UA-PCL-1

Poly(caprolac
tone) (PCL),
Mn=530

10

300

1000

30

Table 2: Effect of Hard Segment and Reactive Diluent on Network Properties
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. Diisocyan . Crosslink  Tensile
Formulati Reactive Degree of .
ate (Hard . Tg (°C) Density Strength
oniD Diluent Cure (%)
Segment) (mollcm®)  (MPa)
Hexamethy )
Hexanediol
UA-HDI- lene )
. diacrylate 92 55 1.5x1073 45
HDDA diisocyanat
(HDDA)
e (HDI)
Isophorone  Hexanediol
UA-IPDI- ) _
diisocyanat diacrylate 95 70 1.8x1073 55
HDDA
e (IPDI) (HDDA)
Toluene Hexanediol
UA-TDI- . .
diisocyanat diacrylate 94 85 2.0x1073 60
HDDA
e (TDI) (HDDA)
Trimethylol
Isophorone
UA-IPDI- - propane
diisocyanat ] 98 90 25x 1073 70
TMPTA triacrylate
e (IPDI)
(TMPTA)
Isophorone  Isobornyl
UA-IPDI- )
diisocyanat acrylate 90 65 1.3x1073 50
IBOA
e (IPDI) (IBOA)
Visualizations

The following diagrams, created using the DOT language, illustrate key concepts and

workflows in the characterization of urethane acrylate networks.
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Caption: Synthesis of a urethane acrylate network.

Urethane Acrylate
Formulation

UV Curing

Cured Network Sample

/ / Charac‘ 'erizat_ion \ \

FTIR TGA DMA Swelling Experiment Photo-DSC
(Degree of Cure) (Thermal Stability) (Thermomechanical Properties) (Crosslink Density) (Curing Kinetics)

Click to download full resolution via product page

Caption: Experimental workflow for characterization.
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Caption: Photopolymerization signaling pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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